Cas no 689251-58-9 (Benzenamine, 4-[(5-propyl-1,3,4-oxadiazol-2-yl)methyl]-)

Benzenamine, 4-[(5-propyl-1,3,4-oxadiazol-2-yl)methyl]- structure
689251-58-9 structure
Product Name:Benzenamine, 4-[(5-propyl-1,3,4-oxadiazol-2-yl)methyl]-
CAS No:689251-58-9
MF:C12H15N3O
MW:217.267002344131
CID:1735775
Update Time:2024-11-27

Benzenamine, 4-[(5-propyl-1,3,4-oxadiazol-2-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-[(5-propyl-1,3,4-oxadiazol-2-yl)methyl]-
    • Inchi: 1S/C12H15N3O/c1-2-3-11-14-15-12(16-11)8-9-4-6-10(13)7-5-9/h4-7H,2-3,8,13H2,1H3
    • InChI Key: AXZNECXEYQZYSG-UHFFFAOYSA-N
    • SMILES: C1(N)=CC=C(CC2=NN=C(CCC)O2)C=C1

Computed Properties

  • Exact Mass: 217.12165

Experimental Properties

  • Density: 1.145±0.06 g/cm3(Predicted)
  • Boiling Point: 403.5±47.0 °C(Predicted)
  • PSA: 64.94
  • pka: 4.34±0.10(Predicted)
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